1-(2,4,5-Trimethoxy-benzyl)-piperazine hydrochloride
Overview
Description
1-(2,4,5-Trimethoxy-benzyl)-piperazine hydrochloride is a chemical compound with the molecular formula C14H23ClN2O3 and a molecular weight of 302.8 .
Physical And Chemical Properties Analysis
1-(2,4,5-Trimethoxy-benzyl)-piperazine hydrochloride has a molecular weight of 302.8 . Further physical and chemical properties were not found in the search results.Scientific Research Applications
Metabolic Pathways and Derivatives
A significant aspect of research on arylpiperazine derivatives, including compounds structurally related to "1-(2,4,5-Trimethoxy-benzyl)-piperazine hydrochloride", focuses on their metabolism and the formation of 1-aryl-piperazine metabolites. These metabolites are known for their varied effects on serotonin receptors, which are critical in treatments for depression, psychosis, or anxiety. The comprehensive metabolic profiling, including N-dealkylation processes, has been extensively studied to understand the pharmacological actions and potential side effects of these compounds (Caccia, 2007).
Anti-Mycobacterial Activity
Piperazine and its analogues have been identified as key scaffolds in the development of anti-mycobacterial agents, specifically targeting Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This highlights the versatility and medicinal significance of the piperazine core in creating potent anti-TB molecules. The structure-activity relationship (SAR) of these compounds provides valuable insights for medicinal chemists in designing new, effective anti-mycobacterial agents (Girase et al., 2020).
Therapeutic Uses and Patent Overview
Research has also been dedicated to exploring the therapeutic applications of piperazine derivatives, including "1-(2,4,5-Trimethoxy-benzyl)-piperazine hydrochloride", across a range of conditions such as antipsychotic, antidepressant, anticancer, and anti-inflammatory diseases. The structural modifications of the piperazine nucleus significantly affect the medicinal potential of these molecules, showcasing the importance of this scaffold in drug discovery and development (Rathi et al., 2016).
DNA Binding and Radioprotection
Another avenue of research investigates the binding of piperazine derivatives to the minor groove of DNA, exemplified by Hoechst 33258 and its analogues. These studies not only provide a foundation for understanding the molecular basis of DNA sequence recognition but also explore the potential use of these compounds in radioprotection and as topoisomerase inhibitors, offering insights into the development of novel therapeutics (Issar & Kakkar, 2013).
properties
IUPAC Name |
1-[(2,4,5-trimethoxyphenyl)methyl]piperazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3.ClH/c1-17-12-9-14(19-3)13(18-2)8-11(12)10-16-6-4-15-5-7-16;/h8-9,15H,4-7,10H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVLMPTQSSWHYJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1CN2CCNCC2)OC)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1185304-07-7 |
Source
|
| Record name | Piperazine, 1-[(2,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185304-07-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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